8-quinolinyl 3-[(8-quinolinyloxy)sulfonyl]benzoate

• IUPAC Name: quinolin-8-yl 3-quinolin-8-yloxysulfonylbenzoate
• InChI: InChI=1S/C25H16N2O5S/c28-25(31-21-12-2-6-17-9-4-14-26-23(17)21)19-8-1-11-20(16-19)33(29,30)32-22-13-3-7-18-10-5-15-27-24(18)22/h1-16H
• InChI Key: QGNFEBONORYALI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OC(=O)C3=CC(=CC=C3)S(=O)(=O)OC4=CC=CC5=C4N=CC=C5)N=CC=C2
• Molecular Formula: C25H16N2O5S
• Molecular Weight: 456.5 g/mol

Description

8-quinolinyl 3-[(8-quinolinyloxy)sulfonyl]benzoate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is insoluble in water and soluble in organic solvents. This compound is also known as QSBO, and it is used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

The mechanism of action of QSBO is not yet fully understood, but it is believed to work by disrupting the cell membrane of bacteria and fungi, leading to their death. QSBO has also been shown to inhibit certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
QSBO has been shown to have minimal toxicity in vitro, making it a potentially safe compound for use in scientific research. It has also been shown to have antioxidant properties, which may have potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using QSBO in lab experiments is its relatively simple synthesis method, making it readily available for research. However, one limitation is its insolubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving QSBO. One area of interest is the development of new drugs based on QSBO's antibacterial, antifungal, and antiviral properties. QSBO's potential use in cancer research is also an area of interest, as it has been shown to inhibit the growth of cancer cells in vitro. Further studies are needed to fully understand the mechanism of action of QSBO and its potential therapeutic benefits.

Synthesis Methods

The synthesis of QSBO involves the reaction of 8-hydroxyquinoline and 3-aminobenzoic acid with sulfonyl chloride in the presence of a base. The reaction yields QSBO, which is then purified through recrystallization. This method of synthesis is relatively simple and efficient, making QSBO readily available for scientific research.

Scientific Research Applications

QSBO has been extensively studied for its potential applications in various scientific fields. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. QSBO has also been studied for its use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.